Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate

• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 2-phenylethyl 2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetate
• InChI: InChI=1S/C21H19N3O2S/c1-15-13-19-22-23-21(24(19)18-10-6-5-9-17(15)18)27-14-20(25)26-12-11-16-7-3-2-4-8-16/h2-10,13H,11-12,14H2,1H3
• InChI Key: RLLYFALXQJZIPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SCC(=O)OCCC4=CC=CC=C4

Description

Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate is a synthetic compound that belongs to the class of triazoloquinoline derivatives. These compounds are known for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties .

Preparation Methods

The synthesis of Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate typically involves the following steps:

Formation of the Triazoloquinoline Core: The triazoloquinoline core is synthesized through a cyclization reaction involving appropriate precursors such as 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoline-1-amine and triazole-2-thiol.

Thioether Formation: The core structure is then reacted with phenethyl bromide in the presence of a base to form the thioether linkage.

Esterification: Finally, the esterification of the resulting compound with acetic anhydride yields this compound.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using microwave-assisted synthesis or other advanced techniques .

Chemical Reactions Analysis

Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the phenethyl group, leading to the formation of various substituted derivatives.

Scientific Research Applications

Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant anticancer activity by inhibiting the A2B receptor, which is involved in tumor growth and metastasis.

Medicine: It has potential as an antiviral and antimicrobial agent, showing activity against various pathogens.

Industry: The compound can be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate involves its interaction with molecular targets such as the A2B receptor. By binding to this receptor, the compound inhibits its activity, leading to reduced angiogenesis and tumor growth . Additionally, it can intercalate into DNA, disrupting the replication process and leading to cell death .

Comparison with Similar Compounds

Phenethyl 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetate is unique due to its specific structure and biological activity. Similar compounds include:

[1,2,4]Triazolo[4,3-a]quinoxaline Derivatives: These compounds also exhibit anticancer and antimicrobial activities but differ in their core structure.

[1,2,4]Triazolo[4,3-a]pyrazine Derivatives: Known for their kinase inhibitory activities, these compounds are used in cancer research.

[1,2,4]Triazolo[1,5-a]pyrimidine Derivatives: These compounds have shown potential as antiviral agents.

This compound stands out due to its dual activity as an anticancer and antimicrobial agent, making it a valuable compound in scientific research and pharmaceutical development.